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Compound of Interest

Compound Name: 2-(Aminosulfanyl)ethan-1-amine
CAS No.: 144678-17-1
Cat. No.: B12554865
Get Quote
. J

Executive Summary

Cysteamine hydrochloride (2-aminoethanethiol hydrochloride, C

H

NS[1][2]-HCI) is the standard of care for nephropathic cystinosis, a lysosomal storage disorder.
Despite its clinical importance, the molecule presents significant solid-state challenges,
including extreme hygroscopicity, susceptibility to oxidation (forming cystamine), and a critical
solid-solid phase transition near physiological temperature (37 °C).

This guide provides a definitive analysis of the crystal structure, polymorphism, and lattice
dynamics of cysteamine hydrochloride. It is designed to support researchers in optimizing
formulation stability and understanding the structural causality behind its physicochemical
behavior.

Crystallographic Fundamentals

Cysteamine hydrochloride exhibits trimorphism, existing in three distinct crystalline forms
depending on temperature and processing history. The most relevant form for pharmaceutical
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applications at room temperature is Form | (Monoclinic).

Comparative Crystal Data

The following table synthesizes the lattice parameters for the three known polymorphs. Note
the doubling of the unit cell volume and change in symmetry during the Form |

Form Il transition.
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Form | .
. Form i Form lll (High
Parameter (Commerciall/Stable
| (Metastable) Temp)
Crystal System Monoclinic Triclinic Monoclinic
ngcontent-ng-
c1989010908=""
_hghost-ng-
c3017681703=""
Space Group - (No. 2) (No. 15)
class="inline ng-star-
inserted">
(No.[3][4][5] 14)
293 K (Stable > 310
Temperature 173 K 293K K)
( 7.7441(4) 7.31 15.5222(5)
)
(
8.4931(5) 8.84 8.6384(3)
)
( 8.7126(5) 11.03 8.7007(3)
)
( 101.962(4) 102.2 101.556(2)
)
4 2 8
Volume (
560.60(5) ~656 1143.00(6)
)
Calculated Density 1.346 Mg/m 1.36 Mg/m 1.32 Mg/m
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*Note: Triclinic parameters vary slightly by synthesis method; Form Il is often observed as a
minor impurity or under specific solvent conditions.

Structural Analysis & Packing Motifs
Molecular Conformation

In the crystal lattice, the cysteaminium cation (

) adopts a gauche conformation around the C1—C2 bond. This folding is stabilized by an
intramolecular interaction between the ammonium protons and the sulfur atom, although the
primary stabilization energy comes from the ionic lattice forces.

The Hydrogen Bonding Network

The stability of cysteamine hydrochloride is dictated by a robust 2D hydrogen-bonding network.
e Donors: The ammonium group (

) provides three protons; the thiol group (
) provides one.

e Acceptors: The Chloride anion (

) acts as the primary acceptor.

» Topology: The cations are linked to anions via one

and three

hydrogen bonds.[5]

This network creates 2D slab-like layers stacked along the [100] direction.[5] The space
between these slabs is a critical vulnerability; it allows for the intercalation of water molecules,
explaining the compound's deliquescent nature.

Visualization of Structural Logic

The following diagram illustrates the hierarchical organization of the crystal structure and its
relationship to stability.
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Figure 1: Structural hierarchy of Cysteamine HCI, linking atomic interactions to macroscopic

physicochemical properties.

Polymorphism and Phase Transitions[7]

A critical consideration for drug development is the enantiotropic phase transition between
Form | and Form Il

The 37 °C Transition

At approximately 310 K (37 °C), Form | (

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b12554865/docs?utm_src=pdf-body-img#crystal-structure-of-cysteamine-hydrochloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12554865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

) transforms into Form Il (
).

o Thermodynamic Nature: Enantiotropic (reversible).

o Mechanism: Displacive transformation involving a slight rotation of the cysteamine chains
and a shift in the stacking sequence, doubling the

-axis.

e Implication: This transition occurs exactly at physiological temperature. Formulations stored
in warm climates (>30 °C) may undergo partial conversion, altering dissolution rates and
potentially compromising physical stability (caking/sintering).

Thermal Expansion

Detailed X-ray powder diffraction (XRPD) studies show anisotropic thermal expansion. The
-axis expands significantly more than

or

as the temperature approaches the transition point, reflecting the weakening of the inter-layer
forces.

Experimental Protocols
Single Crystal Growth

Growing high-quality single crystals of cysteamine HCI is challenging due to its high solubility
and hygroscopicity.

Protocol:

o Solvent System: Use absolute ethanol or a methanol/ethanol (1:1) mix. Avoid water to
prevent deliquescence.

» Saturation: Dissolve cysteamine HCI in warm ethanol (40 °C) until saturation.

e Seeding: Filter the solution through a 0.22 um PTFE filter into a silanized glass vial.
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Vapor Diffusion: Place the vial (uncapped) inside a larger jar containing diethyl ether
(antisolvent). Seal the outer jar tightly.

Incubation: Store at 4 °C in the dark. Ether diffusion will slowly lower solubility, yielding
colorless blocks within 48-72 hours.

Harvesting: Isolate crystals under dry nitrogen flow or cover immediately with Paratone oil to
prevent atmospheric water absorption.

Powder X-Ray Diffraction (PXRD) Setup

To distinguish Form | from Form lll, precise temperature control is required.

Instrument: Diffractometer with Bragg-Brentano geometry (e.g., Bruker D8).
Source: Cu K

radiation (
).

Sample Prep: Grind sample in a glove box (<10% RH). Load into a sealed capillary or an
airtight sample holder with a Kapton window.

Scan Parameters: 2

range 5-50°; Step size 0.02°; 1 sec/step.

Diagnostic Peaks:

o Form I: Distinct peaks at ~19.5° and ~24.2° 2

o Form lll: Appearance of new reflections at low angles and splitting of the main peaks due
to the lattice expansion.

Pharmaceutical Implications[1][6][7][8][9][10][11]
Hygroscopicity Management
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Cysteamine HCl is deliquescent. Above 35% Relative Humidity (RH), it absorbs water to form a
saturated solution (approx.[6][7][8] 47.5 mol%).[6][7]

» Handling: All manufacturing must occur in humidity-controlled suites (<30% RH).

o Packaging: Requires Alu/Alu blisters or glass bottles with molecular sieve desiccants.

Oxidation Control

The thiol group is prone to oxidation to cystamine (disulfide).

o Mechanism: Accelerated by moisture (which increases molecular mobility in the solid state)
and trace metals.

o Mitigation: Nitrogen purging during crystallization and packaging is mandatory. Chelation
agents (e.g., EDTA) are often added to liquid formulations but are ineffective in the solid
state; therefore, high crystal purity is essential.

Workflow for Stability Assessment

The following workflow outlines the critical path for verifying the solid-state integrity of
cysteamine HCI batches.

Release for
Formulation
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4
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Click to download full resolution via product page
Figure 2: Quality Control workflow for solid-state characterization of Cysteamine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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